Cas no 29026-73-1 (Benzenethiol, 2-(cyclohexyloxy)-)

Benzenethiol, 2-(cyclohexyloxy)- structure
29026-73-1 structure
Product Name:Benzenethiol, 2-(cyclohexyloxy)-
CAS No:29026-73-1
MF:C12H16OS
MW:208.319842338562
CID:1437944
Update Time:2024-08-15

Benzenethiol, 2-(cyclohexyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol, 2-(cyclohexyloxy)-
    • 2-cyclohexyloxybenzenethiol
    • Inchi: 1S/C12H16OS/c14-12-9-5-4-8-11(12)13-10-6-2-1-3-7-10/h4-5,8-10,14H,1-3,6-7H2
    • InChI Key: JXIGKHYRDLDTMQ-UHFFFAOYSA-N
    • SMILES: C1(S)=CC=CC=C1OC1CCCCC1

Computed Properties

  • Exact Mass: 208.09228

Experimental Properties

  • Density: 1.104±0.06 g/cm3(Predicted)
  • Boiling Point: 320.4±25.0 °C(Predicted)
  • PSA: 9.23
  • pka: 6.63±0.43(Predicted)
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